Cas no 101237-26-7 (1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-)

1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- structure
101237-26-7 structure
Product Name:1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
CAS No:101237-26-7
MF:C12H9N5O3
MW:271.231561422348
CID:1131080
Update Time:2024-07-27

1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, N-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
    • 1,4-Benzenediamine, N1-(7-nitro-2,1,3-benzoxadiazol-4-yl)-
    • Inchi: 1S/C12H9N5O3/c13-7-1-3-8(4-2-7)14-9-5-6-10(17(18)19)12-11(9)15-20-16-12/h1-6,14H,13H2
    • InChI Key: JAIKOGYNKXNUSJ-UHFFFAOYSA-N
    • SMILES: C1(NC2C3C(C([N+]([O-])=O)=CC=2)=NON=3)=CC=C(N)C=C1

Computed Properties

  • Exact Mass: 271.07067

Experimental Properties

  • Density: 1.568±0.06 g/cm3(Predicted)
  • Melting Point: 217-218 °C(Solv: methanol (67-56-1); water (7732-18-5))
  • Boiling Point: 518.4±60.0 °C(Predicted)
  • PSA: 120.11
  • pka: 4.55±0.10(Predicted)
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